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Compound of Interest

Compound Name: 2-Cyclopentylpropenoic acid

Cat. No.: B15275852

An exhaustive search for publicly available scientific literature and chemical data on "2-
Cyclopentylpropenoic acid" has revealed a significant lack of specific information required to
generate an in-depth technical guide. Detailed experimental protocols, comprehensive
characterization data (NMR, IR, Mass Spectrometry), and documented biological activities for
this specific compound are not readily available in scientific databases and publications.

The search for "2-Cyclopentylpropenoic acid" and its potential synonym, "alpha-
cyclopentylacrylic acid,” did not yield a specific CAS number or any peer-reviewed articles
detailing its synthesis, characterization, or biological function. While information on related
compounds, such as cyclopentyl and cyclopropyl derivatives, exists, this data is not directly
applicable to the requested molecule.

Given the absence of the necessary data to fulfill the user's request for a detailed technical
guide on 2-Cyclopentylpropenoic acid, we propose to create a comprehensive guide on a
closely related and well-documented compound: 3-Cyclopentylpropionic acid (CAS No. 140-77-
2).

Sufficient data is available for 3-Cyclopentylpropionic acid to construct a thorough technical
whitepaper that would include:

e Chemical Structure and Properties: Detailed information on its molecular formula, weight,
and other physicochemical properties.
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o Characterization Data: Summarized in structured tables, including available spectroscopic
data.

e Synthesis Information: An overview of known synthetic routes.
o Applications: Known uses, particularly as a building block in pharmaceutical synthesis.[1]

Below is a brief overview of the information that can be provided for 3-Cyclopentylpropionic
acid.

Proposed Alternative: Technical Guide on 3-
Cyclopentylpropionic Acid
Chemical Structure and Properties

3-Cyclopentylpropionic acid, also known as Cyclopentanepropanoic acid, is a carboxylic acid
with a cyclopentyl group attached to the propyl chain.[1][2][3]

Chemical Structure:

A summary of its key properties is presented in the table below.

Property Value Reference
Molecular Formula CsH1402 [11121[3]
Molecular Weight 142.20 g/mol [1][2]

CAS Number 140-77-2 [1]12113]
Appearance Clear colorless to yellow liquid [1]

Boiling Point 130-132 °C at 12 mmHg [1]

Density 0.996 g/mL at 25 °C [1]
Refractive Index n20/D 1.457 [1]

Water Solubility Insoluble [1]
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Synthesis

A known method for the synthesis of 3-Cyclopentylpropionic acid involves the reaction of
cyclopentanone or cyclopentanol with molten alkali metal hydroxide in two successive
temperature ranges.[4]

A logical diagram for a generalized synthesis process is presented below.

Cyclopentanone/Cyclopentanol
+ Molten Alkali Hydroxide

o i - Alkali Salt of W Gt g
Heat to 200-270°C Intermediate Alkali Salt [—#{ Heat to 290-350°C 3-Cyclopentylpropionic acid 3-Cyclopentylpropionic acid

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-Cyclopentylpropionic acid.

Known Applications

3-Cyclopentylpropionic acid is utilized as an organic building block in the synthesis of various
pharmaceutical compounds.[1][5] A primary application is in the production of Testosterone
Cypionate, a medication used to treat testosterone deficiency.[1]

We kindly request your approval to proceed with creating a detailed technical guide on 3-
Cyclopentylpropionic acid in lieu of the originally requested compound for which sufficient data
is unavailable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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